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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Peramivir is a potent antiviral drug effective against both influenza A and B viruses. Developed

by BioCryst Pharmaceuticals, it functions as a neuraminidase inhibitor, preventing the release

of new viral particles from infected cells.[1][2] Its development was a landmark in structure-

based drug design, leading to a highly effective intravenous treatment for acute uncomplicated

influenza.[3] This technical guide provides an in-depth overview of the discovery, synthesis,

and mechanism of action of Peramivir, complete with detailed experimental protocols and

quantitative data for researchers in the field of antiviral drug development.

Discovery and Development
The journey of Peramivir from concept to clinical application is a testament to the power of

rational drug design. BioCryst Pharmaceuticals utilized a structure-based approach to develop

this novel cyclopentane neuraminidase inhibitor.[3][4] The development process involved key

milestones, including extensive preclinical and clinical trials to establish its safety and efficacy.

A significant moment in its history was the Emergency Use Authorization (EUA) granted by the

U.S. Food and Drug Administration (FDA) in October 2009 during the H1N1 influenza

pandemic, allowing for its intravenous use in hospitalized patients. Following further clinical

development, Peramivir, under the trade name Rapivab, received full FDA approval in
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December 2014 for the treatment of acute uncomplicated influenza in adults. Its approval has

since been expanded to include pediatric patients.

Mechanism of Action
Peramivir's therapeutic effect stems from its function as a transition-state analogue inhibitor of

the influenza neuraminidase enzyme. This viral enzyme is crucial for the cleavage of sialic acid

residues on the surface of infected cells, a process necessary for the release of newly formed

virus particles. By binding to the active site of neuraminidase, Peramivir blocks this enzymatic

activity. This action prevents the egress of new virions from the host cell, thereby limiting the

spread of the infection within the respiratory tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1679564?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679564?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CN100432047C - Synthesis process of peramivir as medicine for antagonizing influenza
and bird flu virus - Google Patents [patents.google.com]

2. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of
Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC
[pmc.ncbi.nlm.nih.gov]

3. A clinical trial of intravenous peramivir compared with oral oseltamivir for the treatment of
seasonal influenza in hospitalized adults - PubMed [pubmed.ncbi.nlm.nih.gov]

4. accessdata.fda.gov [accessdata.fda.gov]

To cite this document: BenchChem. [The Discovery and Synthesis of Peramivir: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679564#discovery-and-synthesis-of-peramivir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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